![molecular formula C65H101N17O16S B1151497 Bacitracin B2](/img/no-structure.png)
Bacitracin B2
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Description
Bacitracin is comprised of numerous antimicrobial peptide fractions. Notable fractions include A, A1, B, B1, B2, C, D, E, F, G, and X. Standard grade bacitracin (B002) is a mixture of these fractions. Bacitracin A is the most active and potent peptide fraction in bacitracin and is very similar to its bacitracin B counterpart.
Scientific Research Applications
Osteogenic Differentiation
Bacitracin has been found to promote osteogenic differentiation in human bone marrow mesenchymal stem cells (HBMSCs) by activating the bone morphogenetic protein-2/Smad signaling axis. This process does not induce cytotoxicity or adversely affect cell cycle progression or apoptosis in HBMSCs (Li et al., 2018).
Antibacterial Applications
Nanoantibiotics derived from Bacitracin A, a polypeptide antibiotic related to Bacitracin B2, have demonstrated strong antibacterial properties against both gram-positive and gram-negative bacteria. These nanoantibiotics exhibit good biocompatibility and effective in vivo anti-infective properties for wound healing (Hong et al., 2017).
Resistance Mechanisms in Bacteria
Studies on Enterococcus spp. have shown that the BcrAB transporter is sufficient to confer high-level bacitracin resistance. This discovery stresses the need for further evaluation of bacitracin resistance in bacterial genera (Matos et al., 2009).
Neurotoxic Effects
Investigations have revealed that topical application of bacitracin on the cerebral cortex can cause histopathological and ultrastructural changes in neural tissue, indicating potential neurotoxic effects (Yılmaz et al., 2015).
Metabolic Engineering for Bacitracin Production
Studies on Bacillus licheniformis have utilized metabolic engineering to enhance the production of bacitracin. This includes engineering aspartic acid supply modules, which resulted in increased bacitracin yield (Zhu et al., 2021).
Photochemical Transformation in Aquatic Environments
Research on the environmental fate of bacitracin in aquatic environments has shown that photooxidation of bacitracin A, a component of the bacitracin complex, is a significant degradation pathway. This process is influenced by the presence of singlet oxygen and metal ions (Lundeen et al., 2016).
Enhancement of Bacitracin Production
Other studies on Bacillus licheniformis have focused on enhancing bacitracin production by manipulating the NADPH generation pathway. This approach led to an increase in intracellular precursor amino acids and subsequently, higher bacitracin yields (Zhu et al., 2018).
Structural Studies and Target Recognition
High-resolution structural studies have provided insights into the molecular details of target recognition by bacitracin. Understanding the interaction of bacitracin with its targets at a molecular level is crucial for the development of new antimicrobial agents (Economou et al., 2013).
properties
Molecular Formula |
C65H101N17O16S |
---|---|
Molecular Weight |
1408.69 g/mol |
Appearance |
Beige or white powder |
Origin of Product |
United States |
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